Cas no 54278-18-1 (1H-Pyrrole-3-acetic acid, 2-(ethoxycarbonyl)-4,5-dimethyl-, ethyl ester)

• Product name: 1H-Pyrrole-3-acetic acid, 2-(ethoxycarbonyl)-4,5-dimethyl-, ethyl ester
• CAS No: 54278-18-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 1588055

1H-Pyrrole-3-acetic acid, 2-(ethoxycarbonyl)-4,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-acetic acid, 2-(ethoxycarbonyl)-4,5-dimethyl-, ethyl ester

• Inchi： 1S/C13H19NO4/c1-5-17-11(15)7-10-8(3)9(4)14-12(10)13(16)18-6-2/h14H,5-7H2,1-4H3
• InChI Key： YTGRJWJELYGVEI-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(CC(OCC)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 253.13147

Experimental Properties

• Density: 1.130±0.06 g/cm3(Predicted)
• Boiling Point: 392.6±42.0 °C(Predicted)
• PSA: 68.39
• pka: 15.97±0.50(Predicted)